4-Tert-butyl-N-[2,2,2-trichloro-1-(3,4-dimethylanilino)ethyl]benzamide
4-Tert-butyl-N-[2,2,2-trichloro-1-(3,4-dimethylanilino)ethyl]benzamide
Brand Name:
Vulcanchem
CAS No.:
6437-90-7
VCID:
VC0401314
InChI:
InChI=1S/C21H25Cl3N2O/c1-13-6-11-17(12-14(13)2)25-19(21(22,23)24)26-18(27)15-7-9-16(10-8-15)20(3,4)5/h6-12,19,25H,1-5H3,(H,26,27)
SMILES:
CC1=C(C=C(C=C1)NC(C(Cl)(Cl)Cl)NC(=O)C2=CC=C(C=C2)C(C)(C)C)C
Molecular Formula:
C21H25Cl3N2O
Molecular Weight:
427.8g/mol
4-Tert-butyl-N-[2,2,2-trichloro-1-(3,4-dimethylanilino)ethyl]benzamide
CAS No.: 6437-90-7
Main Products
VCID: VC0401314
Molecular Formula: C21H25Cl3N2O
Molecular Weight: 427.8g/mol
![4-Tert-butyl-N-[2,2,2-trichloro-1-(3,4-dimethylanilino)ethyl]benzamide - 6437-90-7](/images/no_structure.jpg)
| CAS No. | 6437-90-7 |
|---|---|
| Product Name | 4-Tert-butyl-N-[2,2,2-trichloro-1-(3,4-dimethylanilino)ethyl]benzamide |
| Molecular Formula | C21H25Cl3N2O |
| Molecular Weight | 427.8g/mol |
| IUPAC Name | 4-tert-butyl-N-[2,2,2-trichloro-1-(3,4-dimethylanilino)ethyl]benzamide |
| Standard InChI | InChI=1S/C21H25Cl3N2O/c1-13-6-11-17(12-14(13)2)25-19(21(22,23)24)26-18(27)15-7-9-16(10-8-15)20(3,4)5/h6-12,19,25H,1-5H3,(H,26,27) |
| Standard InChIKey | PQAGEJOCMKESJL-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)NC(C(Cl)(Cl)Cl)NC(=O)C2=CC=C(C=C2)C(C)(C)C)C |
| Canonical SMILES | CC1=C(C=C(C=C1)NC(C(Cl)(Cl)Cl)NC(=O)C2=CC=C(C=C2)C(C)(C)C)C |
| PubChem Compound | 3103550 |
| Last Modified | Nov 11 2021 |
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